Tritriacontan-17-one
Overview
Description
Tritriacontan-17-one is a chemical compound with the molecular formula C33H66O . It is a derivative of Tritriacontane, a long-chain alkane with the molecular formula C33H68 .
Molecular Structure Analysis
The molecular structure of this compound consists of a long carbon chain with 33 carbon atoms, 66 hydrogen atoms, and one oxygen atom . The oxygen atom is double-bonded to the 17th carbon atom in the chain, forming a ketone functional group .Scientific Research Applications
Plant Growth Regulation
Tritriacontan-17-one, commonly referred to as triacontanol (TRIA), has significant applications in regulating plant growth. It's synthesized by plants and found in most biological materials. Research indicates that TRIA can directly or indirectly regulate several physiological and biochemical processes in plants. Notably, it has been shown to increase the yield of crops, although results in the U.S. have not been consistent enough to recommend its commercial use. The application of TRIA is associated with increases in several enzymes related to carbohydrate metabolism, and its effectiveness is influenced by environmental factors like temperature and the presence of antagonistic compounds such as phthalate esters (Ries & Stutte, 1985).
Phase Transitions in Molecular Crystals
This compound has been studied for its behavior in solid-state phase transitions. It exhibits three solid–solid phase transitions before melting. Techniques like X-ray scattering and Raman spectroscopy have been used to investigate these transitions, revealing insights into defect structures and molecular motions in different modifications of n-Tritriacontane (Ewen, Strobl, & Richter, 1980).
Enhancement of Crop Production
TRIA is used extensively in agriculture, particularly in Asia, to enhance crop production. Research has shown that TRIA-mediated treatments improve growth, yield, photosynthesis, protein synthesis, and nutrient uptake in various crops. It's believed that TRIA enhances the physiological efficiency of cells, thereby maximizing the genetic potential of plants. Its rapid response in altering free amino acids, reducing sugars, and soluble protein levels has been noted in studies on rice and maize (Naeem, Khan, & Moinuddin, 2012).
Impact on Micropropagation
TRIA's effect on the micropropagation of certain plants has been explored, with findings suggesting it can be an effective growth regulator. Its application has shown to enhance shoot growth, chlorophyll content, and root induction in plants like Capsicum frutescens and Decalepis hamiltonii (Reddy, Giridhar, & Ravishankar, 2002).
Significance in Stress Response
TRIA plays a role in modulating the response of plants to stress factors. For instance, in the presence of heavy metal stress, TRIA has been shown to mitigate adverse effects by influencing the ascorbate-glutathione cycle and enhancing the uptake of nutrients while inhibiting the accumulation of harmful elements like arsenic (Karam et al., 2017).
Properties
IUPAC Name |
tritriacontan-17-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H66O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33(34)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODRZDGZUYNRFMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCC(=O)CCCCCCCCCCCCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H66O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10177530 |
Source
|
| Record name | Tritriacontan-17-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10177530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
478.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
22986-69-2 |
Source
|
| Record name | 17-Tritriacontanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22986-69-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tritriacontan-17-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022986692 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tritriacontan-17-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10177530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tritriacontan-17-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.228 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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